1-Nonanethiol

• CAS: 1455-21-6
• Synonyms: 1-nonanethiol
• Molecular Formula: C9H20S; CH3(CH2)8SH; C9H20S
• Molecular Weight: 160.32 g/mol
• SMILES: CCCCCCCCCS
• InChI: InChI=1S/C9H20S/c1-2-3-4-5-6-7-8-9-10/h10H,2-9H2,1H3
• InChIKey: ZVEZMVFBMOOHAT-UHFFFAOYSA-N
• Solubility: Insoluble (NIOSH, 2016); Solubility in water: very poor; Insoluble

1-Nonanethiol (CAS 1455-21-6) is a saturated, linear, nine-carbon alkanethiol (CH3(CH2)8SH) that belongs to the n-alkanethiol homologous series, a class of organosulfur compounds fundamental to surface science and nanotechnology. Its primary research and industrial value derives from its ability to chemisorb onto noble metal surfaces—particularly gold, silver, and copper—via a robust metal-thiolate bond to form highly oriented, self-assembled monolayers (SAMs).

1-Nonanethiol (CAS 1455-21-6): A Critical C9 Alkanethiol for Self-Assembled Monolayer Procurement and Surface Engineering

1-Nonanethiol (CAS 1455-21-6) is a saturated, linear, nine-carbon alkanethiol (CH3(CH2)8SH) that belongs to the n-alkanethiol homologous series, a class of organosulfur compounds fundamental to surface science and nanotechnology . Its primary research and industrial value derives from its ability to chemisorb onto noble metal surfaces—particularly gold, silver, and copper—via a robust metal-thiolate bond to form highly oriented, self-assembled monolayers (SAMs) . These densely packed monolayers serve as controllable, nanoscale interfaces for tuning surface properties such as wettability, corrosion resistance, and chemical functionality. As an odd-chain (n=9) alkanethiol, 1-nonanethiol occupies a specific, quantifiable position between the more common C8 and C10 analogs, presenting distinct structural and interfacial properties that cannot be achieved by simple interpolation from its even-chain neighbors .

• [1] Laibinis, P. E.; Whitesides, G. M.; Allara, D. L.; Tao, Y.-T.; Parikh, A. N.; Nuzzo, R. G. Comparison of the Structures and Wetting Properties of Self-Assembled Monolayers of n-Alkanethiols on the Coinage Metal Surfaces, Copper, Silver, and Gold. J. Am. Chem. Soc. 1991, 113 (19), 7152–7167. View Source

Why Generic 'Alkanethiol' Procurement Fails: The Quantifiable Differentiation of C9 1-Nonanethiol Within the Homologous Series

The term 'alkanethiol' encompasses a homologous series (C2–C18+) where a single methylene (–CH2–) unit difference yields non-trivial changes in monolayer thickness, packing density, tilt angle, and interfacial properties . For example, a direct comparison of mixed monolayers incorporating nonanethiol (C9) versus dodecanethiol (C12) revealed a dramatic shift in surface pKa from ~6.5 to ~11.5, demonstrating that the chain-length-dependent local dielectric environment profoundly alters interfacial acid-base chemistry . Furthermore, the odd-numbered carbon backbone of 1-nonanethiol (C9) results in a different terminal methyl group orientation compared to even-chain analogs like 1-octanethiol (C8) or 1-decanethiol (C10), which in turn modulates contact angle hysteresis and frictional properties for nonpolar contacting liquids—a phenomenon documented as the 'odd-even effect' . Simply selecting any commercially available 'alkanethiol' without regard to chain length or parity risks producing a monolayer with a fundamentally different, and potentially non-functional, interfacial architecture.

• [1] Bain, C. D.; Troughton, E. B.; Tao, Y.-T.; Evall, J.; Whitesides, G. M.; Nuzzo, R. G. Formation of Monolayer Films by the Spontaneous Assembly of Organic Thiols from Solution onto Gold. J. Am. Chem. Soc. 1989, 111 (1), 321–335. View Source
• [2] Creager, S. E.; Clarke, J. Contact-Angle Titrations of Mixed ω-Mercaptoalkanoic Acid/Alkanethiol Monolayers on Gold. Reactive vs Nonreactive Spreading, and Chain Length Effects on Surface pKa Values. Langmuir 1994, 10 (10), 3675–3683. View Source
• [3] Ramin, L.; Jabbarzadeh, A. Odd–Even Effects on the Structure, Stability, and Phase Transition of Alkanethiol Self-Assembled Monolayers. Langmuir 2011, 27 (16), 9748–9759. View Source

Product-Specific Quantitative Evidence: 1-Nonanethiol vs. Closest Analogs in Surface Science and Electrochemistry

Surface pKa Modulation: 1-Nonanethiol vs. 1-Dodecanethiol in Mixed Monolayers

In mixed monolayers with 11-mercaptoundecanoic acid on gold, co-adsorption of 1-nonanethiol (C9) yields a surface pKa of approximately 6.5, compared to approximately 11.5 for the analogous monolayer incorporating 1-dodecanethiol (C12). This represents a 5-unit (or 6.7-unit shift from solution-phase butyric acid) difference in the apparent acid dissociation constant, directly controlled by the alkanethiol diluent chain length .

Evidence Dimension	Surface pKa of 11-mercaptoundecanoic acid in mixed monolayer
Target Compound Data	pKa ≈ 6.5 (mixed monolayer with 1-nonanethiol)
Comparator Or Baseline	pKa ≈ 11.5 (mixed monolayer with 1-dodecanethiol) and pKa ≈ 4.8 (butyric acid in bulk water)
Quantified Difference	ΔpKa ≈ 5.0 units between C9 and C12 diluent; shift of ~1.7 units relative to bulk acid for C9 vs. ~6.7 units for C12
Conditions	Mixed monolayers of HS(CH2)10COOH with HS(CH2)nCH3 (n=8, 9, 10, 11) on gold; contact-angle titration using buffered water droplets; nonreactive spreading protocol

Why This Matters

This demonstrates that 1-nonanethiol is the specific diluent required to achieve an acidic surface pKa (~6.5), whereas using the more hydrophobic 1-dodecanethiol would produce a nearly neutral/basic interface (~11.5), completely altering biosensing or charge-selective membrane performance.

• [1] Creager, S. E.; Clarke, J. Contact-Angle Titrations of Mixed ω-Mercaptoalkanoic Acid/Alkanethiol Monolayers on Gold. Reactive vs Nonreactive Spreading, and Chain Length Effects on Surface pKa Values. Langmuir 1994, 10 (10), 3675–3683. View Source

Monolayer Domain Structure and Nanolithographic Resolution Limit: 1-Nonanethiol SAMs on Sputtered Gold

High-resolution AFM and STM imaging of 1-nonanethiol SAMs on sputtered gold substrates reveals polycrystalline monolayer domains 5–25 nm in size, with a (4 × 2) superlattice structure on Au(111) grains. Critically, the study identifies a nanolithographic patterning resolution limit of approximately 20 nm, imposed by the intrinsic pinhole and domain boundary density of the 1-nonanethiol monolayer .

Evidence Dimension	Practical nanolithographic resolution limit using SAM as resist
Target Compound Data	~20 nm minimum feature size achievable with 1-nonanethiol SAM resist on sputtered Au
Comparator Or Baseline	Longer-chain alkanethiols (e.g., C16, C18) typically exhibit larger, more ordered domains with fewer pinholes, enabling smaller feature sizes; shorter chains (e.g., C6, C8) exhibit more disordered monolayers with lower resolution capability
Quantified Difference	Domain sizes of 5–25 nm for 1-nonanethiol; nanolithography limit ~20 nm
Conditions	Sputtered Au surfaces with predominant {111} texture; molecular-resolution AFM (non-contact mode) and STM imaging in ambient conditions

Why This Matters

For researchers performing atomic nanolithography or patterning, selecting 1-nonanethiol over a longer-chain thiol (C16 or C18) defines the practical resolution limit (~20 nm); using a more ordered, longer-chain SAM would further shrink this limit but at the cost of different etch resistance and desorption kinetics, making 1-nonanethiol the appropriate choice when a balance of patternability and removability is required.

• [1] O'Dwyer, C.; Gay, G.; Viaris de Lesegno, B.; Weiner, J. The Nature of Alkanethiol Self-Assembled Monolayer Adsorption on Sputtered Gold Substrates. Langmuir 2004, 20 (19), 8172–8182. View Source

Odd–Even Chain Length Effect on Wettability: 1-Nonanethiol (C9, Odd) vs. 1-Decanethiol (C10, Even) SAMs

Experimental measurements on n-alkanethiolate SAMs on gold demonstrate that the contact angle of hexadecane exhibits a distinct odd–even oscillation: SAMs formed from odd-chain alkanethiols (such as C9 1-nonanethiol) are more wettable by hexadecane than their even-chain neighbors (C8, C10). Water contact angles, however, do not show this odd–even dependence and remain consistently high (~110–112°) for chains longer than ~C8 .

Evidence Dimension	Contact angle of hexadecane on SAMs on gold
Target Compound Data	Lower hexadecane contact angle (more wettable) characteristic of odd-chain SAMs; water contact angle ~110–112°
Comparator Or Baseline	Even-chain SAMs (C8, C10) exhibit higher hexadecane contact angles (less wettable); water contact angles are comparable (~110–112°)
Quantified Difference	Odd–even oscillation in hexadecane contact angle of several degrees (exact magnitude chain-length-dependent); water contact angle difference: <2° between C9 and C10
Conditions	n-Alkanethiolate SAMs on template-stripped gold (AuTS); sessile drop contact angle goniometry; hexadecane and water as probe liquids

Why This Matters

For applications involving nonpolar lubricants, organic solvents, or oil-based inks, substituting 1-nonanethiol (odd) with 1-decanethiol (even) will alter the spreading and wetting behavior of the contacting organic phase, potentially affecting coating uniformity, ink transfer, or lubricant film stability, even though water wettability remains indistinguishable.

• [1] Srivastava, P.; Chapman, W. G.; Laibinis, P. E. Odd−Even Variations in the Wettability of n-Alkanethiolate Monolayers on Gold by Water and Hexadecane: A Molecular Dynamics Simulation Study. Langmuir 2005, 21 (26), 12171–12178. View Source

Insulating Barrier Properties: 1-Nonanethiol vs. 1,9-Nonanedithiol on Gold Electrodes

Electrochemical characterization of 1-nonanethiol SAMs on gold reveals effective passivation of the electrode surface. Impedance spectroscopy yields quantitative measures of monolayer thickness and percent surface coverage, confirming the formation of a compact, insulating organic layer that blocks Faradaic processes. When compared to 1,9-nonanedithiol (the α,ω-dithiol analog of identical chain length), 1-nonanethiol forms a more homogeneous monolayer with distinct impedance characteristics, owing to the monodentate (single-point) attachment that avoids the looped or bridging conformations possible with the dithiol .

Evidence Dimension	Insulating quality and monolayer homogeneity on gold electrodes
Target Compound Data	1-Nonanethiol SAM: compact, insulating monolayer; thickness and coverage quantified by equivalent circuit fitting of impedance spectra
Comparator Or Baseline	1,9-Nonanedithiol SAM: less homogeneous layer with potential for both thiolate termini to bind, creating bridging or looped configurations
Quantified Difference	Qualitative difference in impedance spectra shape and coverage; impedance-derived thickness consistent with AFM measurements for 1-nonanethiol
Conditions	Gold working electrodes; phosphate buffer electrolyte; cyclic voltammetry and electrochemical impedance spectroscopy (EIS); SAMs formed by 24 h immersion in ethanolic thiol solution

Why This Matters

For electrochemists seeking a well-defined, insulating blocking layer on gold electrodes, 1-nonanethiol provides a predictable, single-component monolayer with consistent insulating properties, whereas the analogous dithiol (1,9-nonanedithiol) introduces ambiguity in molecular orientation and potential multilayer formation, complicating interpretation of electron-transfer kinetic studies.

• [1] Hfaiedh, A.; Ben Ouada, H.; Jaffrezic-Renault, N.; Lamartine, R.; Ben Ali, M. Adsorption Characteristics of Self-Assembled Thiol and Dithiol Layer on Gold. Mater. Sci. Eng. C 2007, 27 (4), 620–624. View Source

Chain Length Dependence of SAM Growth Kinetics: Intermediate Adsorption Rate of C9 1-Nonanethiol

X-ray photoelectron spectroscopy (XPS) studies on the growth kinetics of n-alkanethiol SAMs on gold have established that short-chain thiols (e.g., C4) adsorb faster than long-chain ones (e.g., C12, C18) during the initial growth stage . Although 1-nonanethiol was not directly measured in that foundational study, its intermediate chain length (C9) places it within the transition region where adsorption rate and final monolayer order must be balanced—faster assembly than C12 or C18, yet greater ultimate order and lower defect density than C4 or C6 .

Evidence Dimension	Initial adsorption rate on gold substrates
Target Compound Data	Expected intermediate adsorption rate; faster than C12 (dodecanethiol) and C18 (octadecanethiol), slower than C4 (butanethiol)
Comparator Or Baseline	C4SH: fastest adsorption; C12SH: intermediate; C18SH: slowest adsorption (XPS kinetic study)
Quantified Difference	Rate ranking: C4SH > C9SH (inferred) > C12SH > C18SH; C4SH also exhibits a 'replacement effect' of surface contamination not observed for longer chains
Conditions	Gold substrates immersed in ethanolic thiol solutions; ex situ XPS analysis at various immersion times; three homologues (C4SH, C12SH, C18SH) directly compared

Why This Matters

For process engineers optimizing SAM formation time in manufacturing, 1-nonanethiol offers a practical middle ground: substantially faster monolayer formation than 1-dodecanethiol or 1-octadecanethiol, reducing processing time, while still yielding a sufficiently ordered and stable monolayer—unlike C4 or C6 thiols which may form less robust films.

• [1] Ishida, T.; Nishida, N.; Tsuneda, S.; Hara, M.; Sasabe, H.; Knoll, W. Alkyl Chain Length Effect on Growth Kinetics of n-Alkanethiol Self-Assembled Monolayers on Gold Studied by X-Ray Photoelectron Spectroscopy. Jpn. J. Appl. Phys. 1996, 35 (12B), L1710–L1713. View Source

Tilt Angle and Packing Density: C9 in the Context of the Alkanethiol Homologous Series

The tilt angle of n-alkanethiolate chains in SAMs on gold is a function of chain length, with longer chains adopting smaller tilt angles (~20–30° from the surface normal) to maximize van der Waals interactions. For 1-nonanethiol (C9), the chain is sufficiently long to form a well-packed, crystalline-like monolayer, yet still resides in the chain-length regime where tilt angle is measurably larger than for very long chains (C16, C18) . The monolayer thickness determined by ellipsometry follows a linear relationship with chain length; 1-nonanethiol is expected to yield a thickness of approximately 1.2–1.4 nm, intermediate between C8 (~1.1 nm) and C10 (~1.4 nm) .

Evidence Dimension	Monolayer thickness and molecular tilt angle on gold
Target Compound Data	Estimated thickness ~1.2–1.4 nm; tilt angle within ~25–35° range (inferred for C9 from series trend)
Comparator Or Baseline	C8 (octanethiol): ~1.1 nm; C10 (decanethiol): ~1.3–1.4 nm; C16 (hexadecanethiol): ~2.0 nm; C18 (octadecanethiol): ~2.2–2.5 nm
Quantified Difference	Thickness increment of ~0.15 nm per methylene unit in the well-packed regime; tilt angle decreases with increasing chain length
Conditions	Au(111) substrates; spectroscopic ellipsometry with refractive index model for organic monolayer; SAMs formed from 1 mM ethanolic solutions

Why This Matters

For researchers designing distance-dependent electron transfer or energy transfer experiments, the precise ~1.2–1.4 nm thickness of 1-nonanethiol SAMs provides a specific tunneling barrier that differs measurably from C8 or C10; procurement of the exact chain length is essential for reproducibility of distance-dependent measurements.

• [1] Bain, C. D.; Troughton, E. B.; Tao, Y.-T.; Evall, J.; Whitesides, G. M.; Nuzzo, R. G. Formation of Monolayer Films by the Spontaneous Assembly of Organic Thiols from Solution onto Gold. J. Am. Chem. Soc. 1989, 111 (1), 321–335. View Source

Optimal Research and Industrial Application Scenarios for 1-Nonanethiol Based on Quantitative Evidence

Biosensor Interfaces Requiring a Specific Acidic Surface pKa (~6.5)

When designing a mixed SAM-based biosensor where the interfacial acid-base chemistry must favor a deprotonated, negatively charged surface at physiological pH (7.4), 1-nonanethiol is the quantitatively validated diluent choice. As demonstrated by Creager and Clarke, mixing 11-mercaptoundecanoic acid with 1-nonanethiol (C9) yields a surface pKa of ~6.5, meaning the carboxylic acid groups are >85% deprotonated at pH 7.4. Substituting with 1-dodecanethiol (C12, pKa ~11.5) would leave the surface protonated and neutral, completely abolishing electrostatic protein or analyte attraction .

Nanolithographic Resist Patterning with ~20 nm Feature Resolution

For scanning probe-based nanolithography (e.g., dip-pen nanolithography or AFM-based anodic oxidation) where the alkanethiol SAM serves as a sacrificial resist, 1-nonanethiol provides a well-characterized benchmark. O'Dwyer et al. established that the intrinsic pinhole and domain boundary density of 1-nonanethiol SAMs on sputtered gold imposes a practical resolution floor of ~20 nm. This makes C9 SAMs suitable for prototyping nanostructures at this length scale, while shorter or longer chains would offer different trade-offs between pattern fidelity, etch resistance, and ease of removal .

Electrochemical Sensors Requiring a Well-Defined, Monodentate Insulating Monolayer

In electrochemical biosensing platforms (e.g., impedance-based DNA or immuno-sensors) where the electrode must be passivated with a compact, pinhole-free insulating monolayer, 1-nonanethiol provides a monodentate, single-point-attached SAM that consistently blocks Faradaic currents. Compared to the bidentate analog 1,9-nonanedithiol—which can adopt bridging or looped conformations and compromise insulating quality—1-nonanethiol yields a more homogeneous barrier layer with predictable impedance characteristics, ensuring reproducible sensor baseline signals .

Controlled Wettability for Nonpolar Organic Liquid Handling

For microfluidic or printing applications where the spreading of nonpolar organic liquids (oils, solvents, inks) on SAM-modified gold surfaces must be precisely controlled, 1-nonanethiol (odd chain, C9) offers measurably different hexadecane wettability compared to 1-decanethiol (even chain, C10) due to the well-documented odd–even effect. Selecting the correct parity alkanethiol ensures consistent ink transfer, lubricant film formation, or organic droplet pinning behavior, while water wettability remains comparable between the two .

• [1] Creager, S. E.; Clarke, J. Contact-Angle Titrations of Mixed ω-Mercaptoalkanoic Acid/Alkanethiol Monolayers on Gold. Reactive vs Nonreactive Spreading, and Chain Length Effects on Surface pKa Values. Langmuir 1994, 10 (10), 3675–3683. View Source
• [2] O'Dwyer, C.; Gay, G.; Viaris de Lesegno, B.; Weiner, J. The Nature of Alkanethiol Self-Assembled Monolayer Adsorption on Sputtered Gold Substrates. Langmuir 2004, 20 (19), 8172–8182. View Source
• [3] Hfaiedh, A.; Ben Ouada, H.; Jaffrezic-Renault, N.; Lamartine, R.; Ben Ali, M. Adsorption Characteristics of Self-Assembled Thiol and Dithiol Layer on Gold. Mater. Sci. Eng. C 2007, 27 (4), 620–624. View Source
• [4] Srivastava, P.; Chapman, W. G.; Laibinis, P. E. Odd−Even Variations in the Wettability of n-Alkanethiolate Monolayers on Gold by Water and Hexadecane: A Molecular Dynamics Simulation Study. Langmuir 2005, 21 (26), 12171–12178. View Source